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  3. 5-imino-6-{[1-(3-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(3-methylphenyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
5-imino-6-{[1-(3-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(3-methylphenyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one 5-imino-6-{[1-(3-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(3-methylphenyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0873311
InChI: InChI=1S/C26H23N5O2S/c1-15-7-5-8-18(11-15)25-29-31-23(27)22(24(32)28-26(31)34-25)13-19-12-16(2)30(17(19)3)20-9-6-10-21(14-20)33-4/h5-14,27H,1-4H3/b22-13+,27-23?
SMILES: CC1=CC=CC(=C1)C2=NN3C(=N)C(=CC4=C(N(C(=C4)C)C5=CC(=CC=C5)OC)C)C(=O)N=C3S2
Molecular Formula: C26H23N5O2S
Molecular Weight: 469.6 g/mol

5-imino-6-{[1-(3-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(3-methylphenyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

CAS No.:

Cat. No.: VC0873311

Molecular Formula: C26H23N5O2S

Molecular Weight: 469.6 g/mol

* For research use only. Not for human or veterinary use.

5-imino-6-{[1-(3-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(3-methylphenyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -

Specification

Molecular Formula C26H23N5O2S
Molecular Weight 469.6 g/mol
IUPAC Name (6E)-5-imino-6-[[1-(3-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylphenyl)-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Standard InChI InChI=1S/C26H23N5O2S/c1-15-7-5-8-18(11-15)25-29-31-23(27)22(24(32)28-26(31)34-25)13-19-12-16(2)30(17(19)3)20-9-6-10-21(14-20)33-4/h5-14,27H,1-4H3/b22-13+,27-23?
Standard InChI Key YTYSEHHZLKOUIW-DJLIDFDYSA-N
Isomeric SMILES CC1=CC(=CC=C1)C2=NN3C(=N)/C(=C\C4=C(N(C(=C4)C)C5=CC(=CC=C5)OC)C)/C(=O)N=C3S2
SMILES CC1=CC=CC(=C1)C2=NN3C(=N)C(=CC4=C(N(C(=C4)C)C5=CC(=CC=C5)OC)C)C(=O)N=C3S2
Canonical SMILES CC1=CC(=CC=C1)C2=NN3C(=N)C(=CC4=C(N(C(=C4)C)C5=CC(=CC=C5)OC)C)C(=O)N=C3S2

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